molecular formula C19H21NO3 B8733395 Methyl 4-[(4-tert-butylphenyl)carbamoyl]benzoate

Methyl 4-[(4-tert-butylphenyl)carbamoyl]benzoate

Cat. No.: B8733395
M. Wt: 311.4 g/mol
InChI Key: XTUACXSSPSYPDF-UHFFFAOYSA-N
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Description

Methyl 4-[(4-tert-butylphenyl)carbamoyl]benzoate is a useful research compound. Its molecular formula is C19H21NO3 and its molecular weight is 311.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C19H21NO3

Molecular Weight

311.4 g/mol

IUPAC Name

methyl 4-[(4-tert-butylphenyl)carbamoyl]benzoate

InChI

InChI=1S/C19H21NO3/c1-19(2,3)15-9-11-16(12-10-15)20-17(21)13-5-7-14(8-6-13)18(22)23-4/h5-12H,1-4H3,(H,20,21)

InChI Key

XTUACXSSPSYPDF-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

mono-Methyl terephthalate (1.02 g, 5.67 mmol) was refluxed in SOCl2 (10 mL) for 1 hour, allowed to cool to room temperature, and concentrated under reduced pressure. The residue was taken up in tetrahydrofuran (30 mL) and treated with 4-tert-butylaniline (0.9 mL, 5.65 mmol) and DIEA (5 mL, 28.8 mmol) at room temperature. After stirring overnight, the mixture was concentrated under reduced pressure and the residue was taken up in ethyl acetate. The ethyl acetate was washed with H2O and brine, dried over Na2SO4, filtered, and the filtrate was concentrated under reduced pressure. The residue was triturated with 3:2 hexanes:ethyl acetate and the solid air-dried to provide the title compound. 1H NMR (300 MHz, DMSO-d6) δ 10.37 (s, 1H), 8.08 (m, 4H), 7.69 (m, 2H), 7.39 (m, 2H), 3.90 (s, 3H), 1.29 (s, 9H); MS (ESI+) m/z 312 (M+H)+.
Quantity
1.02 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.9 mL
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
reactant
Reaction Step Two

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